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Compound Name: Nickel carbide (NiC)

Cat. No.: B15176714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the primary synthesis

methods for producing nickel carbide (Ni₃C) nanoparticles. Nickel carbide nanoparticles are

gaining significant attention due to their unique catalytic, magnetic, and electronic properties,

making them promising materials in various fields, including biomedical applications and

catalysis. This document details the experimental protocols for key synthesis techniques,

presents quantitative data in structured tables for comparative analysis, and illustrates the

process workflows and parameter relationships through diagrams.

Thermal Decomposition
Thermal decomposition is a widely employed method for synthesizing nickel carbide

nanoparticles. This technique involves the decomposition of a nickel-containing precursor in the

presence of a carbon source at elevated temperatures. The choice of precursor, solvent, and

capping agents plays a crucial role in determining the size, morphology, and phase purity of the

resulting nanoparticles.

Experimental Protocol: Decomposition of Nickel
Formate
A common approach involves the thermal decomposition of nickel formate in the presence of

oleic acid and oleylamine, which act as surfactants to control particle growth and prevent

agglomeration.[1][2]
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Materials:

Nickel(II) formate (Ni(HCOO)₂)

Oleic acid

Oleylamine

Diphenyl ether (solvent)

Nitrogen gas (for inert atmosphere)

Procedure:

In a three-necked flask equipped with a magnetic stirrer and a reflux condenser, add 2 mmol

of nickel(II) formate to 10 ml of diphenyl ether.

Introduce 4 mmol of oleic acid and 8 mmol of oleylamine into the flask to serve as

surfactants.

Stir the resulting solution and slowly heat it to the reflux temperature of approximately 529 K

under a nitrogen atmosphere.

Maintain the reaction at this temperature for a specified duration to allow for the formation of

Ni₃C nanoparticles.

After the reaction is complete, cool the solution to room temperature.

The synthesized nanoparticles can be precipitated by adding a non-solvent like ethanol and

collected by centrifugation.

Wash the collected nanoparticles multiple times with ethanol and acetone to remove any

unreacted precursors and surfactants.

Dry the final product under vacuum.
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Thermal Decomposition Workflow for Ni₃C Nanoparticles.

Chemical Solution Synthesis (Polyol Method)
The polyol method is a versatile chemical solution-based approach for synthesizing a wide

range of nanoparticles, including nickel carbide. In this method, a polyol (e.g., triethylene

glycol) acts as both the solvent and the reducing agent. The size and morphology of the Ni₃C

nanoparticles can be controlled by adjusting the concentration of the nickel precursor and

surfactants.[3]

Experimental Protocol: Polyol Synthesis of Ni/Ni₃C
Core-Shell Nanoparticles
This protocol describes a two-step process involving the initial synthesis of nickel nanoparticles

followed by their carburization to form Ni/Ni₃C core-shell structures.[4]

Step 1: Synthesis of Nickel Nanoparticles (Ni NPs)

Dissolve 0.5 g of nickel chloride hexahydrate (NiCl₂·6H₂O) in 60 mL of deionized water.

Separately, dissolve 1 g of sodium hydroxide (NaOH) in 20 mL of deionized water.

Prepare 20 mL of hydrazine monohydrate (N₄H₂·H₂O) as the reducing agent.

Mix all three solutions. The solution color will change from light green to blue.

Heat the solution to 60 °C and apply ultrasonic treatment for 25 minutes to form black Ni

NPs.
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Step 2: Carburization to Ni/Ni₃C Core-Shell Nanoparticles

Transfer the prepared Ni NPs to a solution of triethylene glycol (TEG) containing a small

amount of NaOH.

Heat the solution to 250 °C at a heating rate of 8 °C/min while stirring at 250 rpm.

The duration of heating (15, 30, 45, or 60 minutes) controls the thickness of the Ni₃C shell.[4]

After the desired reaction time, cool the mixture and collect the nanoparticles by

centrifugation.

Wash the product with ethanol and dry under vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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